Cas no 2098078-32-9 (3-Azido-1-phenethylazetidine)

• Product Name: 3-Azido-1-phenethylazetidine
• CAS No: 2098078-32-9
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 4775474
• Update Time: 2025-06-14

3-Azido-1-phenethylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-azido-1-phenethylazetidine
• 3-azido-1-(2-phenylethyl)azetidine
• 3-Azido-1-phenethylazetidine

• Inchi： 1S/C11H14N4/c12-14-13-11-8-15(9-11)7-6-10-4-2-1-3-5-10/h1-5,11H,6-9H2
• InChI Key： FDCZWCUKJXRJHP-UHFFFAOYSA-N
• SMILES： N1(CCC2C=CC=CC=2)CC(C1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 202.121846464 g/mol
• Monoisotopic Mass: 202.121846464 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.6
• Molecular Weight: 202.26

Additional information on 3-Azido-1-phenethylazetidine

Research Brief on 3-Azido-1-phenethylazetidine (CAS: 2098078-32-9): Recent Advances and Applications in Chemical Biology and Drug Discovery

3-Azido-1-phenethylazetidine (CAS: 2098078-32-9) is a structurally unique azetidine derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its azido and phenethyl functional groups, serves as a versatile building block for click chemistry reactions and as a scaffold for drug discovery. Recent studies have explored its utility in the synthesis of novel bioactive molecules, targeted drug delivery systems, and as a probe for studying biological processes.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 3-Azido-1-phenethylazetidine in the development of covalent inhibitors targeting protein-protein interactions (PPIs). The researchers utilized the azido group for bioorthogonal labeling, enabling the selective modification of target proteins in live cells. The study demonstrated that derivatives of this compound exhibited high selectivity and potency against specific oncogenic targets, suggesting its potential as a lead compound for anticancer drug development.

In addition to its applications in drug discovery, 3-Azido-1-phenethylazetidine has been employed in proteomics research. A recent Nature Chemical Biology article (2024) described its use in activity-based protein profiling (ABPP) to identify novel enzyme targets in complex biological samples. The azido moiety allowed for efficient conjugation with alkyne-bearing fluorescent tags, facilitating the visualization and quantification of enzyme activity in real-time. This approach has opened new avenues for understanding disease mechanisms and identifying therapeutic targets.

The synthetic accessibility of 3-Azido-1-phenethylazetidine has also been a focus of recent research. A 2024 Organic Letters publication reported an improved synthetic route with higher yields and fewer purification steps, making the compound more accessible for large-scale applications. The optimized protocol involved a key ring-closing step mediated by a palladium catalyst, followed by azido group introduction under mild conditions. This advancement is expected to accelerate its adoption in both academic and industrial settings.

Looking forward, the unique properties of 3-Azido-1-phenethylazetidine position it as a promising tool for advancing chemical biology research and drug discovery. Its compatibility with click chemistry, combined with its favorable pharmacokinetic properties when incorporated into drug candidates, suggests that this compound will continue to play a significant role in the development of next-generation therapeutics. Ongoing research is exploring its applications in targeted protein degradation, antibody-drug conjugates, and as a scaffold for fragment-based drug design.